Cas no 150017-54-2 (1H-Pyrazol-1-amine,3-nitro-)

• Product Name: 1H-Pyrazol-1-amine,3-nitro-
• CAS No: 150017-54-2
• MF: C₃H₄N₄O₂
• MW: 128.08945941925
• CID: 100010
• PubChem ID: 14952768
• Update Time: 2025-04-18

1H-Pyrazol-1-amine,3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-1-amine,3-nitro-
• 1H-Pyrazol-1-amine,3-nitro-(9CI)
• 150017-54-2
• N-aminonitropyrazole
• SCHEMBL9324320
• 3-NITROPYRAZOL-1-AMINE
• 3-nitro-1H-pyrazol-1-amine

• Inchi： 1S/C3H4N4O2/c4-6-2-1-3(5-6)7(8)9/h1-2H,4H2
• InChI Key： MWXPPBVPADPADV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(N)N=1)=O

Computed Properties

• Exact Mass: 128.03342538g/mol
• Monoisotopic Mass: 128.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.7Ų